3'H-Spiro{piperidine-4,1'-pyrrolo[3,2-b]pyridine}-2'-one dihydrochloride

• IUPAC Name: spiro[1H-pyrrolo[3,2-b]pyridine-3,4'-piperidine]-2-one;dihydrochloride
• InChI: InChI=1S/C11H13N3O.2ClH/c15-10-11(3-6-12-7-4-11)9-8(14-10)2-1-5-13-9;;/h1-2,5,12H,3-4,6-7H2,(H,14,15);2*1H
• InChI Key: QNTAEKVJNAPEJU-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12C3=C(C=CC=N3)NC2=O.Cl.Cl
• Molecular Formula: C11H15Cl2N3O
• Molecular Weight: 276.16 g/mol

Description

3'H-Spiro{piperidine-4,1'-pyrrolo[3,2-b]pyridine}-2'-one dihydrochloride, also known as SR-147778, is a synthetic compound that has been studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

• Structural Configuration and Crystal Packing

  The compound has been noted for its unique structural features. Specifically, the presence of spiro links connecting piperidine and pyrrolidine rings to other molecular structures, like indole residues, is a significant characteristic. These spiro links contribute to the molecule's three-dimensional architecture, which is further stabilized by specific interactions such as C—H⋯N, C—H⋯π, and π–π interactions. The specific conformations of the piperidine and pyrrolidine rings, like half-chair and envelope conformations, are crucial for the molecular stability and interactions within the crystal packing (Farag et al., 2013).

• Synthesis and Derivative Formation

  The compound's derivatives, such as 2,3-dihydro-spiro[1,4]dioxino[2,3-b]pyridine-3,3′-pyrrolidine and 2,3-dihydro-spiro[1,4]dioxino[2,3-b]pyridine-3,4′-piperidine, have been synthesized from precursors like 2-chloro-3-pyridinol. These derivatives open pathways for further chemical reactions and potential applications in various research fields, including medicinal chemistry (Soukri et al., 2003).

• Pharmacological Relevance and Applications

  Spiro compounds, including those similar to 3'H-Spiro{piperidine-4,1'-pyrrolo[3,2-b]pyridine}-2'-one dihydrochloride, exhibit unique 3D architectures and pharmacological relevance. These compounds are synthesized through solid-phase synthesis techniques, indicating their potential in drug discovery and design due to their structural uniqueness and pharmacological properties (Pospíšilová et al., 2018).